Diethyl [2-(4-nitrophenyl)ethenyl]phosphonate

• CAS RN: 87750-71-8
• Molecular Formula: C12H16NO5P
• Molecular Weight: 285.23 g/mol
• IUPAC Name: 1-(2-diethoxyphosphorylethenyl)-4-nitrobenzene
• InChI: InChI=1S/C12H16NO5P/c1-3-17-19(16,18-4-2)10-9-11-5-7-12(8-6-11)13(14)15/h5-10H,3-4H2,1-2H3
• InChI Key: DAENJGZHSJAQRL-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(C=CC1=CC=C(C=C1)[N+](=O)[O-])OCC

Description

Diethyl [2-(4-nitrophenyl)ethenyl]phosphonate is a useful research compound. Its molecular formula is C12H16NO5P and its molecular weight is 285.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium ethylate (4.95 g, 72.8 mmol) is added to a solution of 4-nitrobenzaldehyde (10 g, 66.2 mmol) in 200 ml of methanol, and tetraethyl methylenediphosphonate (21 g, 72.8 mmol) is then added dropwise. After 2 h of stirring at room temperature, a further 0.43 g of sodium ethylate and 2 g of tetraethyl methylene diphosphonate are added. After 15 min of stirring at room temperature, the ethanol is evaporated off under vacuum and the residue is bipartitioned in a water/ethyl acetate mixture. The organic phase is washed with water, then dried (MgSO4) and evaporated under vacuum to give the expected product.